4-Cyclopropoxy-5-iodonicotinaldehyde
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Description
No information about 4-Cyclopropoxy-5-iodonicotinaldehyde is present in the provided evidence. Based on its name, it is a nicotinaldehyde derivative substituted with a cyclopropoxy group at position 4 and an iodine atom at position 3.
Properties
Molecular Formula |
C9H8INO2 |
|---|---|
Molecular Weight |
289.07 g/mol |
IUPAC Name |
4-cyclopropyloxy-5-iodopyridine-3-carbaldehyde |
InChI |
InChI=1S/C9H8INO2/c10-8-4-11-3-6(5-12)9(8)13-7-1-2-7/h3-5,7H,1-2H2 |
InChI Key |
FLWCYZQGQISUKZ-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1OC2=C(C=NC=C2C=O)I |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of 4-Cyclopropoxy-5-iodonicotinaldehyde typically involves the iodination of a nicotinaldehyde derivative followed by the introduction of the cyclopropoxy group. One common method includes the use of iodine and a suitable oxidizing agent to introduce the iodine atom at the desired position on the pyridine ring. The cyclopropoxy group can be introduced via a nucleophilic substitution reaction using cyclopropanol and a suitable base.
Industrial Production Methods: Industrial production of 4-Cyclopropoxy-5-iodonicotinaldehyde may involve large-scale iodination and substitution reactions under controlled conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.
Types of Reactions:
Oxidation: The aldehyde group in 4-Cyclopropoxy-5-iodonicotinaldehyde can undergo oxidation to form the corresponding carboxylic acid.
Reduction: The aldehyde group can also be reduced to form the corresponding alcohol.
Substitution: The iodine atom can be substituted with other nucleophiles, such as amines or thiols, to form various derivatives.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).
Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are commonly used.
Substitution: Nucleophilic substitution reactions often require a base such as sodium hydroxide (NaOH) or potassium carbonate (K2CO3).
Major Products:
Oxidation: 4-Cyclopropoxy-5-iodonicotinic acid.
Reduction: 4-Cyclopropoxy-5-iodonicotinalcohol.
Substitution: Various substituted derivatives depending on the nucleophile used.
Scientific Research Applications
4-Cyclopropoxy-5-iodonicotinaldehyde has several applications in scientific research:
Chemistry: It is used as a building block in the synthesis of more complex organic molecules.
Biology: It can be used in the study of enzyme interactions and as a probe in biochemical assays.
Industry: Used in the development of specialty chemicals and materials with specific properties.
Mechanism of Action
The mechanism of action of 4-Cyclopropoxy-5-iodonicotinaldehyde involves its interaction with specific molecular targets, such as enzymes or receptors. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, leading to inhibition or modulation of their activity. The cyclopropoxy and iodine groups may also contribute to the compound’s binding affinity and specificity.
Comparison with Similar Compounds
Comparison with Similar Compounds
The evidence includes SDS for two structurally distinct compounds, neither of which shares a direct functional or structural relationship with 4-Cyclopropoxy-5-iodonicotinaldehyde.
Table 1: Hypothetical Substituent Comparison
Key Observations:
Electrophilic Reactivity : The aldehyde group in 4-Cyclopropoxy-5-iodonicotinaldehyde is more reactive than the carboxylic acid in 2-Chloro-6-methylpyrimidine-4-carboxylic acid , which may limit its stability under basic conditions.
Steric Effects : The cyclopropoxy group introduces steric hindrance compared to the smaller methyl or chloro substituents in the pyrimidine derivative .
Cross-Coupling Potential: The iodine substituent in the target compound could facilitate Suzuki-Miyaura or Ullmann reactions, unlike the chloro or hydrazone groups in the other compounds .
Limitations and Data Gaps
The provided evidence lacks critical data for a rigorous comparison, including:
- Physicochemical Properties (e.g., melting point, solubility).
- Synthetic Routes or yields.
- Biological Activity or toxicity profiles.
- Experimental Findings (e.g., spectroscopic data, reaction kinetics).
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
